Cas no 3435-51-6 (4-ethenylbenzonitrile)

4-ethenylbenzonitrile structure
4-ethenylbenzonitrile structure
Product Name:4-ethenylbenzonitrile
CAS No:3435-51-6
MF:C9H7N
MW:129.158581972122
MDL:MFCD00080445
CID:84744
PubChem ID:76967
Update Time:2025-04-18

4-ethenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Cyanostyrene
    • 4-ethenylbenzonitrile
    • 1-ethenyl-4-cyanobenzene
    • 4-ethenyl-benzonitrile
    • 4-vinyl-benzonitrile
    • Benzonitrile,4-ethenyl
    • Benzonitrile,p-vinyl
    • Benzonitrile,p-vinyl- (6CI,7CI,8CI)
    • 4-Vinylbenzonitrile
    • p-Cyanostyrene
    • p-Vinylbenzonitrile
    • MFCD00080445
    • AS-56582
    • A822186
    • D76989
    • 24936-57-0
    • Benzonitrile, p-vinyl-
    • FT-0618312
    • CS-0110672
    • DTXSID60187922
    • SY032026
    • SCHEMBL127502
    • EN300-93152
    • 4-Cyanostyrene, AldrichCPR
    • SCHEMBL13333326
    • 3435-51-6
    • Benzonitrile, 4-ethenyl-
    • AKOS025116713
    • MDL: MFCD00080445
    • Inchi: 1S/C9H7N/c1-2-8-3-5-9(7-10)6-4-8/h2-6H,1H2
    • InChI Key: SNTUCKQYWGHZPK-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC(C=C)=CC=1

Computed Properties

  • Exact Mass: 129.05800
  • Monoisotopic Mass: 129.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.0746 (rough estimate)
  • Boiling Point: 56-58℃
  • Flash Point: 92-93°C/3mm
  • Refractive Index: 1.5765-1.5785
  • Water Partition Coefficient: Immiscible with water.
  • PSA: 23.79000
  • LogP: 2.20128
  • Solubility: Not determined

4-ethenylbenzonitrile Security Information

  • Hazardous Material transportation number:UN 3276
  • Hazard Category Code: 23/24/25-36/37/38-23-21/22
  • Safety Instruction: S45
  • Hazardous Material Identification: T
  • Packing Group:III
  • Hazard Level:6.1
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R23/24/25
  • HazardClass:6.1
  • PackingGroup:III
  • Storage Condition:Freezer (-20 ° C)

4-ethenylbenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-ethenylbenzonitrile Pricemore >>

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